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Compound of Interest

Compound Name: Diethyl oxalate-13C2

Cat. No.: B033084

CAS Number: 150992-84-0

This technical guide provides a comprehensive overview of Diethyl oxalate-13C2, an
isotopically labeled compound crucial for advancements in metabolic research, mechanistic
studies, and drug development. This document is intended for researchers, scientists, and
professionals in the pharmaceutical and life sciences sectors.

Introduction

Diethyl oxalate-13C2 is a stable, isotopically labeled form of diethyl oxalate where the two
carbonyl carbons are replaced with the carbon-13 (*3C) isotope.[1] This specific labeling
provides a powerful tool for tracing the metabolic fate of the oxalate moiety and for elucidating
complex biochemical pathways and reaction mechanisms.[1] Its primary utility lies in its
application as a tracer in metabolic studies, particularly in the investigation of hyperoxaluria,
and as a starting material for the synthesis of other 13C-labeled molecules.[1]

Chemical and Physical Properties

Diethyl oxalate-13C2 shares its chemical properties with its unlabeled counterpart but is
distinguished by its isotopic enrichment. The key physical and chemical data are summarized
below for easy reference.
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Property Value Reference
CAS Number 150992-84-0 [2][3]
Molecular Formula Ca(*3C)2H1004 [3]
Molecular Weight 148.13 g/mol [2][3]
Isotopic Purity >99 atom % 13C [1112]
Appearance Colorless Liquid [4]

Boiling Point 185 °C (lit.) [2]

Density 1.091 g/mL at 25 °C [2]

Flash Point 75 °C (167 °F) - closed cup [2]

N Miscible with alcohols and
Solubility ) ) [5][6]
ether. Slightly soluble in water.
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Synthesis and Characterization

The most common method for synthesizing Diethyl oxalate-13C2 is through the acid-catalyzed
esterification of 13C-labeled oxalic acid with ethanol.[1] This process is favored for its high
efficiency and the ability to maintain isotopic integrity.[1]

Synthesis Workflow
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Synthesis of Diethyl oxalate-13C2

( ) ( )

Acid-Catalyzed Esterification
(Reflux at 60-80°C)

Diethyl oxalate-13C2

Click to download full resolution via product page

Synthesis workflow for Diethyl oxalate-13C2.

Experimental Protocol: Synthesis

A representative protocol for the synthesis of Diethyl oxalate-13C2 is as follows:

o Reactant Preparation: Commercially available oxalic acid-13C2 dihydrate is used as the
starting material.[1] An excess of ethanol is used to drive the reaction towards the formation
of the diethyl ester.[1]

e Reaction Setup: The 3C-labeled oxalic acid and ethanol are combined in a reaction vessel. A
strong acid, typically sulfuric acid, is added as a catalyst.[1] A common molar ratio of oxalic
acid-13Cz to ethanol is 1:4.[1]

« Esterification: The mixture is heated to a temperature of 60-80°C and refluxed.[1] The
reaction progress is monitored until completion.
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 Purification: Upon completion, the crude product is purified. This is typically achieved through
vacuum distillation to isolate the Diethyl oxalate-13C2 from unreacted starting materials and
byproducts.[1]

o Characterization: The final product is characterized to confirm its identity and purity. Nuclear
Magnetic Resonance (NMR) spectroscopy is used to verify the incorporation of the 13C label
at the carbonyl carbons, while Mass Spectrometry (MS) confirms the isotopic purity, which is
generally greater than 99%.[1] Chemical purity is assessed using Gas Chromatography (GC)
or High-Performance Liquid Chromatography (HPLC).[1][7]

Applications in Research and Drug Development

Diethyl oxalate-13C2 is a versatile tool with significant applications in various scientific fields.

o Metabolic Pathway Analysis: The primary application is in tracing metabolic pathways.[1] It is
particularly valuable in studying disorders of oxalate metabolism, such as Primary
Hyperoxaluria (PH), by allowing researchers to track the endogenous production and flux of
oxalate.[1]

e Mechanistic Studies: As an isotopic tracer, it is instrumental in elucidating the mechanisms of
chemical reactions.[1] It allows for the precise tracking of carbon atoms, which helps in
identifying reaction intermediates and validating proposed pathways, such as in carbon
dioxide reduction reactions.[1]

o Solid-State NMR: It serves as a precursor for preparing 3C-enriched materials for detailed
solid-state NMR (ssNMR) investigations, providing insights into the structure of oxalate-
containing systems.[1]

e Drug Development: While direct therapeutic applications are not its primary use, it is a critical
tool in the research and development of drugs targeting metabolic disorders.[2][7] It aids in
understanding the mechanism of diseases and can be used to assess the metabolic effects
of potential drug candidates.

Metabolic Studies in Hyperoxaluria

A key application of Diethyl oxalate-13C2 is in the study of hyperoxaluria, a condition
characterized by the overproduction of oxalate. The labeled compound, often administered as
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13C2-oxalate, allows for the quantification of metabolic fluxes.[1]

Oxalate Metabolic Pathways

Endogenous oxalate is primarily produced in the liver from glyoxylate and ascorbic acid.[3][9]
Diethyl oxalate-13C2, after hydrolysis to 13Cz-oxalate, allows researchers to trace the
contributions of different precursors to the overall oxalate pool.

Simplified Oxalate Metabolic Pathway
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Simplified metabolic pathway of endogenous oxalate production.

Quantitative Data from Isotopic Enrichment Studies

Studies using a primed, continuous infusion of 13Cz-oxalate have provided valuable quantitative
data on the differences in oxalate metabolism between healthy individuals and patients with
Primary Hyperoxaluria Type 1 (PH1).[1]
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PH Type 1 Patients (n=5) Normal Healthy Volunteers
Analyte (Isotopic Label) Average Enrichment (n=5) Average Enrichment
(TTR%) (TTR%)
1-13C-glycolate 68.8 27.7
1-13C-glyoxylate 2.3 0.4
1-13C-oxalate 31.1 0.4
13C2-oxalate 26.1 10.8

Data sourced from a study on
isotopic enrichments in plasma
analytes during steady state.

[1]

Experimental Methodologies

The use of Diethyl oxalate-13C2 in metabolic research involves specific and detailed
experimental protocols to ensure accurate and reproducible results.

General Workflow for in vivo Metabolic Studies
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Workflow for in vivo Metabolic Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Diethyl Oxalate-13C2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033084#diethyl-oxalate-13c2-cas-number-150992-
84-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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